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Compound of Interest

Ethanimidothioic acid, methyl

ester (9Cl)

Cat. No. B102301

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

The precise compound, Ethanimidothioic acid, methyl ester (9Cl), presents a significant
challenge in chemical literature and databases. Extensive searches for this specific
unsubstituted molecule have yielded limited and often ambiguous results. The available data
predominantly points towards more complex, substituted derivatives. This technical guide,
therefore, focuses on the most closely related and well-documented analogue: Methomyl. This
carbamate insecticide shares the core ethanimidothioic acid methyl ester structure and offers a
wealth of data for research and comparative analysis.

Methomyl: An In-Depth Profile

Methomyl, a broad-spectrum insecticide, is a carbamate ester that functions as an
acetylcholinesterase inhibitor.[1][2] It is recognized for its high toxicity to a wide range of
insects, as well as to humans and other wildlife.[3]

IUPAC Name and Synonyms

The standardized nomenclature and various synonyms for Methomyl are crucial for accurate
identification in research and regulatory contexts.

o |[UPAC Name: methyl N-(methylcarbamoyloxy)ethanimidothioate[1]
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e Synonyms:
o Ethanimidothioic acid, N-[[(methylamino)carbonyl]oxy]-, methyl ester[1]
o Lannate[3][4]
o Mesomile[3]
o Methomex[3]
o Nudrin[3]
o Du Pont 1179[1]
o SD 14999[1]
o WL 18236[1]
o s-methyl-n-(methylcarbamoyloxy)thioacetimidate[1]

Physicochemical and Toxicological Data

A comprehensive understanding of Methomyl's properties is essential for its safe handling,
application, and environmental impact assessment.
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Property Value Source
Molecular Formula C5H10N202S [3]
Molar Mass 162.20 g/mol [3]
Appearance White crystalline solid [31[4]
Odor Slight sulfurous odor [3114]
Density 1.2946 g/cm3 [3]
Melting Point 78-79 °C [3]
Solubility in Water 58 g/L [3]
Vapor Pressure 0.00005 mmHg (25°C) [3]
EPA Toxicity Category (Oral) Category | (Highest Toxicity) [3]
Soil Half-life Approximately 14 days [3]

Experimental Protocols: Synthesis of Methomyl

The synthesis of Methomyl typically involves the reaction of methylthioacetaldoxime (MHTA)
with methyl isocyanate. A patented method highlights a process using water as a solvent,
which is presented as a safer and more environmentally friendly alternative to organic solvents.

[5]
Objective: To synthesize Methomyl using a water-based solvent system.

Materials:

Methylthioacetaldoxime (MHTA)

Methyl isocyanate

Water (solvent)

Catalyst (as specified in the patent, though the specific catalyst is not mentioned in the
abstract)
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Triethylamine (used in an alternative method)[5]

Reactor vessel with temperature control and stirring capabilities

Centrifuge

Drying oven
Procedure:

o Charging the Reactor: In a temperature-controlled reactor, add the specified ratio of MHTA,
water, and catalyst.[5]

o Dissolution: Heat the mixture to a temperature between 50°C and 80°C to fully dissolve the
MHTA.[5]

» Addition of Methyl Isocyanate: Slowly add methyl isocyanate to the reactor while maintaining
the reaction temperature between 50°C and 80°C.[5]

e Reaction and Insulation: Once the addition is complete, maintain the temperature at 60°C to
80°C for an insulation period of 50 to 70 minutes to ensure the reaction goes to completion.

[5]

» Crystallization: After the insulation period, cool the reaction mixture to between -5°C and
0°C. This will cause the Methomyl to crystallize out of the solution.[5]

* |solation: Separate the solid Methomyl crystals from the liquid via centrifugation.[5]

Drying: Dry the isolated solid material in an airflow dryer to obtain the final product.[5]

Visualizing the Synthesis Workflow

The following diagram illustrates the key stages in the synthesis of Methomyl as described in
the provided protocol.
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Caption: Workflow for the synthesis of Methomyl.

This guide provides a detailed overview of Methomyl, a significant derivative of
ethanimidothioic acid. While the specific parent compound remains elusive in common
databases, the comprehensive data available for Methomyl serves as a valuable resource for
researchers in agrochemistry, toxicology, and drug development. The provided synthesis
protocol and workflow diagram offer a practical starting point for further investigation into this
class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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